Methyl 2-methyl-4,5-dinitrobenzoate
Cat. No. B8580641
M. Wt: 240.17 g/mol
InChI Key: WGBJWPWJLDXJLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08674096B2
Procedure details
A mixture of 5.3 g of methyl 2-methyl-4,5-dinitrobenzoate, 1.06 g of 10% palladium on carbon (50% wet), 53 mL of ethanol, and 53 mL of dioxane was thoroughly stirred at room temperature under a hydrogen atmosphere. The insoluble materials were filtered and washed sufficiently with methanol. The filtrate and the washing liquid were concentrated together, and then dried under reduced pressure to obtain 3.98 g of methyl 4,5-diamino-2-methylbenzoate.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:11]=[C:10]([N+:12]([O-])=O)[C:9]([N+:15]([O-])=O)=[CH:8][C:3]=1[C:4]([O:6][CH3:7])=[O:5].C(O)C>[Pd].O1CCOCC1>[NH2:12][C:10]1[C:9]([NH2:15])=[CH:8][C:3]([C:4]([O:6][CH3:7])=[O:5])=[C:2]([CH3:1])[CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.3 g
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Type
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reactant
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Smiles
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CC1=C(C(=O)OC)C=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-]
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Name
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Quantity
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53 mL
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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1.06 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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53 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was thoroughly stirred at room temperature under a hydrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The insoluble materials were filtered
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WASH
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Type
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WASH
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Details
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washed sufficiently with methanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate and the washing liquid were concentrated together
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=CC(=C(C(=O)OC)C=C1N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.98 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
